Cas no 909245-93-8 (2-(1-Adamantyl)-5-(chloromethyl)-1,3,4-oxadiazole)
909245-93-8 structure
Product Name:2-(1-Adamantyl)-5-(chloromethyl)-1,3,4-oxadiazole
CAS No:909245-93-8
MF:C13H17ClN2O
MW:252.739882230759
MDL:MFCD08443067
CID:3031837
PubChem ID:16769833
Update Time:2025-04-21
2-(1-Adamantyl)-5-(chloromethyl)-1,3,4-oxadiazole Chemical and Physical Properties
Names and Identifiers
-
- 2-(1-金刚烷基)-5-(氯甲基)-1,3,4-恶二唑
- 2-(1-ADAMANTYL)-5-(CHLOROMETHYL)-1,3,4-OXADIAZOLE
- 2-(adamantan-1-yl)-5-(chloromethyl)-1,3,4-oxadiazole
- 1,3,4-oxadiazole, 2-(chloromethyl)-5-tricyclo[3.3.1.1(3,7)]dec-1-yl-
- 1,3,4-oxadiazole, 2-(chloromethyl)-5-tricyclo[3.3.1.1~3,7~]dec-1-yl-
- CPWRCOVGLFMNRD-UHFFFAOYSA-N
- LS-08518
- AKOS000125957
- ALBB-025367
- MFCD08443067
- 909245-93-8
- H35097
- 2-(1-Adamantyl)-5-(chloromethyl)-1,3,4-oxadiazole
-
- MDL: MFCD08443067
- Inchi: 1S/C13H17ClN2O/c14-7-11-15-16-12(17-11)13-4-8-1-9(5-13)3-10(2-8)6-13/h8-10H,1-7H2
- InChI Key: CPWRCOVGLFMNRD-UHFFFAOYSA-N
- SMILES: ClCC1=NN=C(C23CC4CC(CC(C4)C2)C3)O1
Computed Properties
- Exact Mass: 252.1029409Da
- Monoisotopic Mass: 252.1029409Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 38.9
2-(1-Adamantyl)-5-(chloromethyl)-1,3,4-oxadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A216840-250mg |
2-(1-Adamantyl)-5-(chloromethyl)-1,3,4-oxadiazole |
909245-93-8 | 250mg |
$ 275.00 | 2022-06-08 | ||
| TRC | A216840-500mg |
2-(1-Adamantyl)-5-(chloromethyl)-1,3,4-oxadiazole |
909245-93-8 | 500mg |
$ 450.00 | 2022-06-08 | ||
| TRC | A216840-1000mg |
2-(1-Adamantyl)-5-(chloromethyl)-1,3,4-oxadiazole |
909245-93-8 | 1g |
$ 720.00 | 2022-06-08 | ||
| abcr | AB415383-500 mg |
2-(1-Adamantyl)-5-(chloromethyl)-1,3,4-oxadiazole |
909245-93-8 | 500MG |
€254.60 | 2022-08-31 | ||
| abcr | AB415383-1 g |
2-(1-Adamantyl)-5-(chloromethyl)-1,3,4-oxadiazole |
909245-93-8 | 1 g |
€322.50 | 2023-07-19 | ||
| abcr | AB415383-5 g |
2-(1-Adamantyl)-5-(chloromethyl)-1,3,4-oxadiazole |
909245-93-8 | 5 g |
€907.00 | 2023-07-19 | ||
| Chemenu | CM529172-1g |
2-(Adamantan-1-yl)-5-(chloromethyl)-1,3,4-oxadiazole |
909245-93-8 | 97% | 1g |
$264 | 2024-07-20 | |
| abcr | AB415383-500mg |
2-(1-Adamantyl)-5-(chloromethyl)-1,3,4-oxadiazole; . |
909245-93-8 | 500mg |
€269.00 | 2025-04-15 | ||
| abcr | AB415383-1g |
2-(1-Adamantyl)-5-(chloromethyl)-1,3,4-oxadiazole; . |
909245-93-8 | 1g |
€317.00 | 2025-04-15 | ||
| abcr | AB415383-5g |
2-(1-Adamantyl)-5-(chloromethyl)-1,3,4-oxadiazole; . |
909245-93-8 | 5g |
€877.00 | 2025-04-15 |
2-(1-Adamantyl)-5-(chloromethyl)-1,3,4-oxadiazole Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
909245-93-8 (2-(1-Adamantyl)-5-(chloromethyl)-1,3,4-oxadiazole) Related Products
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